Cas no 126954-66-3 (2,5-dichloropyridine-3-carbonitrile)
2,5-dichloropyridine-3-carbonitrile is a versatile intermediate in organic synthesis, offering high purity and stability. Its unique structure facilitates the formation of various heterocyclic compounds, providing a broad range of applications in pharmaceuticals, agrochemicals, and materials science. The compound's chlorinated pyridine core enhances its reactivity, enabling efficient synthesis pathways.
126954-66-3 structure
Product Name:2,5-dichloropyridine-3-carbonitrile
CAS No:126954-66-3
MF:C6H2Cl2N2
MW:172.999478816986
MDL:MFCD13185481
CID:842858
PubChem ID:14211646
Update Time:2025-07-15
2,5-dichloropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dichloronicotinonitrile
- 2,5-dichloro-3-Pyridinecarbonitrile
- 3-Pyridinecarbonitrile, 2,5-dichloro-
- 2,5-Dichlor-nicotinonitril
- 3-Cyano-2,5-dichloropyridine
- CL0014
- 2,5-dichloro-3-cyanopyridine
- 2,5-Dichloropyridine-3-carbonitrile, 3-Cyano-2,5-dichloropyridine
- 2,5-dichloropyridine-3-carbonitrile
- CZKCARRNABGWOH-UHFFFAOYSA-N
- 5300AA
- SBB088725
- AM86467
- RP10581
- AK112845
- AB0087286
- I1
- MFCD13185481
- SY240157
- 126954-66-3
- SCHEMBL1031743
- EN300-201868
- DTXSID80557481
- AKOS005071676
- CS-0043761
- DB-062556
- BFA95466
- AC-23285
- AE-0771
- J-507320
- F8884-2224
- PB47945
-
- MDL： MFCD13185481
- Inchi： 1S/C6H2Cl2N2/c7-5-1-4(2-9)6(8)10-3-5/h1,3H
- InChI Key： CZKCARRNABGWOH-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(C#N)=C1)Cl
Computed Properties
- Exact Mass: 171.96000
- Monoisotopic Mass: 171.9595035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.49
- Melting Point: 118-119 ºC
- Boiling Point: 255 ºC
- Flash Point: 108 ºC
- PSA: 36.68000
- LogP: 2.26008
2,5-dichloropyridine-3-carbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280;P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Room temperature
2,5-dichloropyridine-3-carbonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,5-dichloropyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D435668-100mg |
2,5-Dichloronicotinonitrile |
126954-66-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D435668-250mg |
2,5-Dichloronicotinonitrile |
126954-66-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | D435668-500mg |
2,5-Dichloronicotinonitrile |
126954-66-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D435668-1g |
2,5-Dichloronicotinonitrile |
126954-66-3 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM178762-5g |
2,5-Dichloronicotinonitrile |
126954-66-3 | 97% | 5g |
$206 | 2021-08-05 | |
| Chemenu | CM178762-10g |
2,5-Dichloronicotinonitrile |
126954-66-3 | 97% | 10g |
$337 | 2021-08-05 | |
| Chemenu | CM178762-25g |
2,5-Dichloronicotinonitrile |
126954-66-3 | 97% | 25g |
$689 | 2021-08-05 | |
| Apollo Scientific | OR61381-1g |
2,5-Dichloronicotinonitrile |
126954-66-3 | 98% | 1g |
£16.00 | 2025-03-21 | |
| Apollo Scientific | OR61381-5g |
2,5-Dichloronicotinonitrile |
126954-66-3 | 98% | 5g |
£133.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D895153-250mg |
2,5-Dichloronicotinonitrile |
126954-66-3 | 97% | 250mg |
￥112.50 | 2022-01-10 |
2,5-dichloropyridine-3-carbonitrile Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
126954-66-3 (2,5-dichloropyridine-3-carbonitrile) Related Products
- 40381-90-6(2,6-Dichloro-3-cyanopyridine)
- 6602-54-6(2-chloropyridine-3-carbonitrile)
- 59782-88-6(2,5-Dichloro-3-methylpyridine)
- 35982-99-1(2-Chloro-5-(4-chlorophenyl)nicotinonitrile)
- 180995-12-4(2,4-Dichloro-3-cyanopyridine)
- 65189-15-3(5,6-dichloropyridine-3-carbonitrile)
- 65169-38-2(2-Chloro-4-methylpyridine-3-carbonitrile)
- 17824-82-7(2,4,5,6-Tetrachloronicotinonitrile)
- 102645-35-2(2,5-dichloropyridine-4-carbonitrile)
- 40381-92-8(2,5,6-trichloropyridine-3-carbonitrile)
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